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Compound of Interest

Compound Name: DosatiLink-2

CAS No.: 26351-71-3

Cat. No.: B1679016

Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the fields of

proteomics, structural biology, and drug discovery.

Introduction
DosatiLink-2 is a homo-bifunctional, amine-reactive cross-linking agent designed for the study

of protein-protein interactions (PPIs) using chemical cross-linking mass spectrometry (CXMS).

As a di-ortho-phthalaldehyde (DOPA) based cross-linker, DosatiLink-2 offers a significant

advantage in reaction speed, being 60-120 times faster than traditional N-hydroxysuccinimide

(NHS) ester cross-linkers like disuccinimidyl suberate (DSS)[1][2]. This rapid reactivity makes it

particularly well-suited for capturing transient and weak PPIs, which are often missed with

slower-reacting cross-linkers. This document provides detailed application notes and protocols

for the use of DosatiLink-2 in protein cross-linking assays.
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DosatiLink-2 possesses two ortho-phthalaldehyde moieties connected by a di-ethylene glycol

spacer. These aldehyde groups react specifically with the primary amines of lysine residues

and the N-termini of proteins, forming stable covalent bonds. The spacer arm has a maximally

allowed Cα–Cα distance of 30.2 Å[1]. The extremely fast kinetics of the cross-linking reaction

allows for the "freezing" of protein complexes in their native state, providing a snapshot of

interactions at a specific moment in time.

Key Applications
Mapping Transient or Weak Protein-Protein Interactions: The high reaction speed of

DosatiLink-2 is ideal for stabilizing fleeting interactions that are difficult to detect with other

methods[1][2].

Structural Elucidation of Protein Complexes: The distance constraints provided by

DosatiLink-2 cross-links can be used to model the three-dimensional structure of protein

complexes.

Studying Protein Dynamics and Conformational Changes: The ability to perform time-course

analysis of protein conformational shifts during processes like protein unfolding[3].

Quantitative Data Summary
The following tables summarize the comparative performance of DosatiLink-2 and DSS in

cross-linking the transient heterodimeric protein complexes EIN/HPr and EIIAGlc/EIIBGlc from

the bacterial glucose phosphotransferase system.

Table 1: Comparison of Inter-molecular Cross-links Identified in the EIN/HPr Complex

Cross-linker
Total Inter-
molecular Cross-
links Identified

Cross-links
Consistent with
Stereospecific
Complex (SC)

Cross-links
Consistent with
Encounter
Complexes (ECs)

DosatiLink-2 15 8 7

DSS 6 1 5
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Data extracted from Wang et al., 2022 (bioRxiv preprint)[4]. The data represents a combination

of experiments using 0.05, 0.2, and 0.8 mM of each cross-linker.

Table 2: General Properties of DosatiLink-2 vs. DSS

Feature DosatiLink-2
DSS (Disuccinimidyl
suberate)

Reactive Group ortho-phthalaldehyde
N-hydroxysuccinimide (NHS)

ester

Target Specificity
Primary amines (Lysine, N-

terminus)

Primary amines (Lysine, N-

terminus)

Spacer Arm Length (Cα–Cα) 30.2 Å 24.0 Å[1]

Reaction Speed
60-120 times faster than

DSS[1][2]
Standard

Advantages

Captures transient interactions

effectively, performs well at low

pH and temperature[3].

Widely used and well-

characterized.

Disadvantages
Newer reagent with less

extensive literature.

Slower reaction rate may miss

transient interactions.

Experimental Protocols
Protocol 1: In Vitro Cross-Linking of Purified Proteins
with DosatiLink-2
This protocol describes a general workflow for the cross-linking of purified protein complexes in

solution.

Materials:

Purified protein complex of interest in a suitable buffer (e.g., HEPES, PBS). Crucially, avoid

amine-containing buffers such as Tris or glycine.

DosatiLink-2 stock solution (e.g., 10 mM in DMSO or DMF). Prepare fresh.
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Quenching solution (e.g., 1 M Tris-HCl, pH 7.5 or 1 M Glycine).

SDS-PAGE reagents and equipment.

Mass spectrometer and associated reagents for proteomic analysis.

Procedure:

Sample Preparation:

Prepare the protein complex at a suitable concentration in an amine-free buffer (e.g., 20

mM HEPES, 150 mM NaCl, pH 7.5). The optimal protein concentration will depend on the

binding affinity (KD) of the interacting partners. For transient interactions, a concentration

around the KD is a good starting point[1].

Cross-linking Reaction:

Add the DosatiLink-2 stock solution to the protein sample to achieve the desired final

concentration. A typical starting concentration range is 0.05 mM to 0.8 mM. Optimization

may be required.

Incubate the reaction mixture at room temperature or on ice. Due to the high reactivity of

DosatiLink-2, a short incubation time of 1-10 minutes is often sufficient. Time-course

experiments are recommended to optimize the reaction time.

Quenching:

Terminate the cross-linking reaction by adding the quenching solution to a final

concentration of 20-50 mM.

Incubate for an additional 15-30 minutes at room temperature to ensure all unreacted

cross-linker is quenched.

Analysis by SDS-PAGE:

Analyze the cross-linked sample by SDS-PAGE to visualize the formation of higher

molecular weight species corresponding to cross-linked complexes. A decrease in the
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intensity of the monomer bands and the appearance of new, higher molecular weight

bands indicates a successful cross-linking reaction.

Preparation for Mass Spectrometry:

Excise the gel bands corresponding to the cross-linked complexes.

Perform in-gel digestion of the proteins using a suitable protease (e.g., trypsin).

Extract the peptides for subsequent analysis by LC-MS/MS.

Mass Spectrometry Analysis and Data Interpretation:

Analyze the extracted peptides using a high-resolution mass spectrometer.

Use specialized software (e.g., pLink 2) to identify the cross-linked peptides and map the

interaction sites.

Protocol 2: In Situ Cross-Linking of Proteins in Live
Cells
This protocol provides a general guideline for cross-linking proteins within their cellular

environment.

Materials:

Cultured cells expressing the proteins of interest.

Phosphate-buffered saline (PBS).

DosatiLink-2 stock solution (e.g., 50 mM in DMSO).

Quenching solution (e.g., 1 M Tris-HCl, pH 7.5).

Cell lysis buffer (amine-free, e.g., RIPA buffer without Tris, supplemented with protease

inhibitors).

Standard equipment for cell culture, cell harvesting, and protein extraction.
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Procedure:

Cell Culture and Harvesting:

Grow cells to the desired confluency.

Wash the cells twice with ice-cold PBS to remove media components.

In Situ Cross-linking:

Resuspend the cell pellet in an appropriate volume of PBS.

Add the DosatiLink-2 stock solution to a final concentration that needs to be empirically

determined (a starting range of 1-5 mM can be tested).

Incubate for 5-15 minutes at room temperature with gentle agitation.

Quenching:

Add quenching solution to a final concentration of 50-100 mM to stop the reaction.

Incubate for 15 minutes at room temperature.

Cell Lysis and Protein Extraction:

Pellet the cells by centrifugation.

Lyse the cells using an appropriate amine-free lysis buffer containing protease inhibitors.

Clarify the lysate by centrifugation to remove cell debris.

Downstream Analysis:

The protein lysate containing the cross-linked complexes can be used for various

downstream applications, including immunoprecipitation to enrich for specific protein

complexes, followed by SDS-PAGE and mass spectrometry as described in Protocol 1.
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Bacterial Glucose Phosphotransferase System (PTS)
Signaling Pathway
The following diagram illustrates the phosphoryl transfer cascade of the bacterial PTS, a model

system used to evaluate the efficacy of DosatiLink-2 in capturing transient protein-protein

interactions.
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Caption: Phosphoryl transfer cascade in the bacterial PTS.

Experimental Workflow for DosatiLink-2 Cross-Linking
Mass Spectrometry
The diagram below outlines the key steps in a typical CXMS experiment using DosatiLink-2.
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Caption: General workflow for a CXMS experiment with DosatiLink-2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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